molecular formula C15H30O B8653519 4-Nonylcyclohexan-1-ol CAS No. 4631-96-3

4-Nonylcyclohexan-1-ol

Cat. No.: B8653519
CAS No.: 4631-96-3
M. Wt: 226.40 g/mol
InChI Key: YJIHHZAGMZFGKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Nonylcyclohexan-1-ol is a cyclohexanol derivative featuring a nonyl (C₉H₁₉) substituent at the 4-position of the cyclohexane ring. This compound belongs to the family of alicyclic alcohols, which are characterized by their saturated six-membered ring structure and hydroxyl functional group.

Properties

CAS No.

4631-96-3

Molecular Formula

C15H30O

Molecular Weight

226.40 g/mol

IUPAC Name

4-nonylcyclohexan-1-ol

InChI

InChI=1S/C15H30O/c1-2-3-4-5-6-7-8-9-14-10-12-15(16)13-11-14/h14-16H,2-13H2,1H3

InChI Key

YJIHHZAGMZFGKS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCC1CCC(CC1)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-Nonylcyclohexan-1-ol with structurally related cyclohexanol derivatives, focusing on substituent effects, physicochemical properties, and reactivity.

Substituent Effects and Functional Group Variations

Compound Name Substituent(s) Key Structural Features
4-Nonylcyclohexan-1-ol Nonyl (C₉H₁₉) at C4 Long alkyl chain; moderate steric hindrance
4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol () Trifluoromethyl (CF₃) and ketone (C=O) at C1 and C4 Electron-withdrawing groups; enhanced polarity
4-(Neopentylamino)cyclohexan-1-ol () Neopentylamino (C₅H₁₁N) at C4 Bulky branched amine; hydrogen-bonding capability
4-Propylcyclohexan-1-ol () Propyl (C₃H₇) at C4 Short alkyl chain; lower hydrophobicity
4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol () Cyclohexyl-propyl at C4 Highly branched substituent; steric hindrance
  • Key Observations: The nonyl group in 4-Nonylcyclohexan-1-ol increases hydrophobicity and boiling point compared to shorter-chain analogs like 4-Propylcyclohexan-1-ol . Bulky substituents (e.g., neopentylamino in ) hinder nucleophilic reactions at the hydroxyl group, whereas linear alkyl chains (e.g., nonyl) may facilitate micelle formation in surfactant applications .

Physicochemical Properties

Property 4-Nonylcyclohexan-1-ol (Inferred) 4-Oxo-1-(trifluoromethyl)cyclohexan-1-ol () 4-Propylcyclohexan-1-ol ()
Molecular Formula C₁₅H₃₀O C₇H₉F₃O₂ C₉H₁₈O
Molecular Weight ~226.4 g/mol 181.05 g/mol 142.24 g/mol
Boiling Point High (>250°C, estimated) Not reported Moderate (~200°C, estimated)
Solubility Low in water; soluble in organics Polar organic solvents (e.g., acetone) Moderate in ethanol/water mixtures
Reactivity Esterification, oxidation Acid-catalyzed rearrangements Similar to primary alcohols
  • Key Trends: Longer alkyl chains (e.g., nonyl vs. propyl) correlate with decreased water solubility and increased lipophilicity . The trifluoromethyl group in enhances thermal stability and resistance to oxidation due to strong C-F bonds .

Critical Analysis of Evidence Limitations

  • Data Gaps: Direct experimental data for 4-Nonylcyclohexan-1-ol (e.g., NMR, melting point) are absent in the provided evidence. Inferences rely on structural analogs.
  • Contradictions: For example, trifluoromethyl-substituted cyclohexanols () exhibit distinct reactivity compared to alkyl-substituted derivatives, emphasizing the need for substituent-specific studies.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.